Cas no 1903856-03-0 (1-methyl-4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperazine)

• Product Name: 1-methyl-4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperazine
• CAS No: 1903856-03-0
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 6039873
• PubChem ID: 92066542
• Update Time: 2025-06-14

1-methyl-4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperazine
• 1903856-03-0
• F6360-9556
• 1-methyl-4-[3-(pyridin-3-yloxy)azetidine-1-carbonyl]piperazine
• (4-methylpiperazin-1-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
• AKOS025331870
• (4-methylpiperazin-1-yl)-(3-pyridin-3-yloxyazetidin-1-yl)methanone

• Inchi： 1S/C14H20N4O2/c1-16-5-7-17(8-6-16)14(19)18-10-13(11-18)20-12-3-2-4-15-9-12/h2-4,9,13H,5-8,10-11H2,1H3
• InChI Key： JAACOKIKTRTPBA-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CN(C(N2CCN(C)CC2)=O)C1

Computed Properties

• Exact Mass: 276.15862589g/mol
• Monoisotopic Mass: 276.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1-methyl-4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperazine

Comprehensive Overview of 1-methyl-4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperazine (CAS No. 1903856-03-0): Properties, Applications, and Research Insights

The compound 1-methyl-4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperazine (CAS No. 1903856-03-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a piperazine core with a pyridin-3-yloxy substituent and an azetidine moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in treating metabolic and neurological disorders.

In recent years, the demand for small-molecule therapeutics with improved bioavailability and target selectivity has surged, placing compounds like 1-methyl-4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperazine at the forefront of medicinal chemistry. Its hydrogen-bond acceptors and lipophilic efficiency metrics align with modern drug-likeness criteria, as highlighted in computational studies. The compound’s CAS No. 1903856-03-0 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in high-throughput screening campaigns.

From a synthetic perspective, the incorporation of an azetidine ring enhances the molecule’s conformational rigidity, a feature increasingly valued in fragment-based drug design. The pyridin-3-yloxy group further contributes to π-stacking interactions, which are critical for protein-ligand binding. These attributes make the compound a promising candidate for optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a hot topic in preclinical development discussions.

Beyond pharmaceuticals, 1-methyl-4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperazine has potential applications in agrochemicals and material science. Its stability under physiological conditions and tunable reactivity make it a candidate for catalysis or polymer modification. Researchers are also exploring its role in fluorescence probes, leveraging the pyridine moiety’s photophysical properties.

Environmental and safety profiles of this compound are rigorously evaluated, aligning with green chemistry principles. Its low ecotoxicity and biodegradability metrics are often compared to industry benchmarks, addressing growing concerns about chemical sustainability. Regulatory databases such as REACH and EPA frequently cite its CAS No. 1903856-03-0 for compliance reviews.

In summary, 1-methyl-4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperazine exemplifies the convergence of structural innovation and multidisciplinary utility. As the scientific community prioritizes precision medicine and sustainable synthesis, this compound’s trajectory in research and industrial applications is poised for expansion.